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Executive Technical Summary

trans-2-Hexenyl valerate (CAS: 56922-74-8) is a high-impact ester belonging to the "Green
Leaf Volatile" (GLV) family. Structurally, it combines an unsaturated six-carbon alcohol moiety (

-configuration) with a pentanoic acid tail. This specific stereochemical configuration confers a
distinct sensory profile—sharper and more "fatty-fruity” than its cis-3 isomers—making it a
critical tool in reconstructing realistic fruit aromatics (apple, pear, pineapple) and modifying
green floral accords.

For the researcher, this molecule presents a dual challenge: stability of the allylic ester bond
during formulation and stereochemical integrity during synthesis. This guide provides the
mechanistic grounding required to synthesize, analyze, and stabilize this compound in complex

matrices.

Molecular Identity & Structural Analysis

The olfactory and chemical behavior of trans-2-hexenyl valerate is dictated by the rigidity of
the double bond at the C2 position of the hexenyl chain. Unlike the flexible saturated analogs,

the trans (

) geometry creates a planar region that influences receptor binding and volatility.

Chemical Identification Data
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Parameter Technical Specification
IUPAC Name [(E)-hex-2-enyl] pentanoate
CAS Number 56922-74-8

FEMA Number 3935

Molecular Formula

Molecular Weight 184.28 g/mol

SMILES CCCcCcC(=0)0oc/c=C/CccC

Stereochemistry

(

)-isomer (>95% purity required for standard odor

profile)

Physicochemical Profile

The following data points are critical for process engineering (distillation) and formulation

(solubility parameters).

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Experimental Context

. ) @ 1.00 mm Hg (Vacuum
Boiling Point 70.0 °C

Distillation)
Flash Point 76.67 °C (170 °F) Closed Cup (TCC)
Density 0.873 — 0.879 g/cm3 @ 25 °C
Refractive Index 1.431-1.438 @ 20 °C
High lipophilicity; soluble in
LogP (o/w) 417 g ipop .y
non-polar matrices
@ 25 °C (Low volatility fixative
Vapor Pressure 0.046 mmHg
effect)
Solubility Insoluble Water (<10 mg/L)
- Ethanol, fixed oils, propylene
Solubility Soluble

glycol

Synthetic & Biosynthetic Pathways
Industrial Chemical Synthesis

The commercial production relies on direct Fischer esterification. The critical quality control
parameter is preventing the isomerization of the double bond or the migration of the double
bond to the thermodynamically more stable conjugated positions if not already present.

e Precursors:trans-2-Hexenol (often derived from trans-2-hexenal hydrogenation) + Valeric
Acid.

o Catalyst: p-Toluenesulfonic acid (pTSA) or Sulfuric acid (trace).

e Process Note: Water removal (azeotropic distillation) is essential to drive the equilibrium to
the right.

Biosynthetic Origin (Nature's Pathway)
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In fruit tissue (e.g., apples, strawberries), this ester is not a primary metabolite but a secondary
product of the Lipoxygenase (LOX) Pathway. The "Green" note comes from fatty acid
breakdown, while the "Fruity" valerate tail comes from amino acid metabolism.

o Hexenyl Source: Linolenic acid oxidation ngcontent-ng-c176312016="" _nghost-ng-
c3009799073="" class="inline ng-star-inserted">

cleavage to aldehydes
reduction to alcohols.[1]

» Valeryl Source:

-oxidation of fatty acids or degradation of branched-chain amino acids (Leucine/lsoleucine)
yielding Valeryl-CoA.

e Enzyme: Alcohol Acyltransferase (AAT) acts as the "molecular welder."

Click to download full resolution via product page

Figure 1: Biosynthetic convergence of the LOX pathway (green notes) and amino acid
metabolism (fruity esters) to form trans-2-hexenyl valerate.

Analytical Profiling (GC-MS)

Identification of trans-2-hexenyl valerate requires distinguishing it from its cis-3 isomer and
saturated analogs.

Mass Spectrometry Fragmentation Logic

The molecule cleaves characteristically at the ester linkage and the allylic position.
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m/z Peak Fragment Identity Mechanism

Allylic Cleavage: Loss of the
83 (B Peak) valerate group. The
ase Pea
cyclohexenyl or linear hexenyl

cation is highly stable.

Alkyl Chain: Fragmentation of

> the valeryl (pentanoate) tail.

Acylium lon: Cleavage alpha to
85 the carbonyl oxygen (

).

Molecular lon: Usually very
184 weak or invisible in El spectra

due to rapid fragmentation.

Recommended Column for Separation

e Polar Phase (e.g., DB-Wax, PEG): Essential for separating trans-2-hexenyl valerate from
cis-3-hexenyl valerate. The trans-isomer typically elutes after the cis-isomer on polar
columns due to pi-cloud interactions.

e Non-Polar Phase (e.g., DB-5): Separation is based primarily on boiling point; isomers may

co-elute.

Sensory & Application Science
Organoleptic Profile

e Primary Descriptor: Fruity, Green, Waxy.

e Nuances: Ripe apple, pear skin, pineapple, with a "fatty” undertone characteristic of
valerates.

o Comparison: Less "grassy" than cis-3-hexenyl esters; more "ripe fruit" character.
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Stability in Formulation

e pH Sensitivity: Esters are susceptible to hydrolysis.

o Risk:[2] In high-water, low-pH (fruit juice) or high-pH (cleaning product) bases, the
molecule hydrolyzes back to valeric acid (cheesy/sweaty odor) and hexenol.

o Solution: Maintain pH 4.0—6.0 or use encapsulation for aqueous systems.

» Oxidation: The double bond is susceptible to autoxidation, though less so than
polyunsaturated terpenes. Use antioxidants (BHT/Tocopherol) if stored in pure form.

Regulatory & Safety Status

o« FEMA GRAS: 3935 (Generally Recognized As Safe).

o JECFA: 1379.

e EU Flavis: 09.559.

» Toxicology:
o Current data indicates no safety concern at current levels of intake as a flavoring agent.
o Metabolized via hydrolysis to innocuous alcohols and fatty acids, which enter the

-oxidation cycle.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1588256?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

